Cas no 2138200-73-2 (3-(4-amino-2H-1,2,3-triazol-2-yl)-2,2-dimethylpropanenitrile)

• Product Name: 3-(4-amino-2H-1,2,3-triazol-2-yl)-2,2-dimethylpropanenitrile
• CAS No: 2138200-73-2
• MF: C₇H₁₁N₅
• MW: 165.195739984512
• CID: 5603277
• PubChem ID: 165479432
• Update Time: 2025-06-08

3-(4-amino-2H-1,2,3-triazol-2-yl)-2,2-dimethylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-amino-2H-1,2,3-triazol-2-yl)-2,2-dimethylpropanenitrile
• 2138200-73-2
• EN300-1114353

• Inchi： 1S/C7H11N5/c1-7(2,4-8)5-12-10-3-6(9)11-12/h3H,5H2,1-2H3,(H2,9,11)
• InChI Key： BCGRHAXMAUWCJV-UHFFFAOYSA-N
• SMILES： N1(CC(C#N)(C)C)N=CC(N)=N1

Computed Properties

• Exact Mass: 165.10144537g/mol
• Monoisotopic Mass: 165.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 80.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 3-(4-amino-2H-1,2,3-triazol-2-yl)-2,2-dimethylpropanenitrile

Exploring the Potential of 3-(4-amino-2H-1,2,3-triazol-2-yl)-2,2-dimethylpropanenitrile (CAS No. 2138200-73-2) in Modern Chemistry

In the realm of organic chemistry, 3-(4-amino-2H-1,2,3-triazol-2-yl)-2,2-dimethylpropanenitrile (CAS No. 2138200-73-2) has emerged as a compound of significant interest due to its unique structural properties and potential applications. This nitrile-functionalized triazole derivative combines the reactivity of the 1,2,3-triazole ring with the versatility of a nitrile group, making it a valuable intermediate in pharmaceutical and agrochemical research. Researchers are increasingly focusing on its synthesis, reactivity, and potential as a building block for more complex molecules.

The compound's CAS number 2138200-73-2 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its molecular structure features a 2,2-dimethylpropanenitrile backbone linked to a 4-amino-1,2,3-triazole moiety, which contributes to its stability and reactivity. This combination has sparked interest in its use for click chemistry applications, a hot topic in modern synthetic chemistry due to its efficiency and selectivity. The triazole ring's ability to participate in hydrogen bonding and metal coordination further enhances its utility in drug design and material science.

Recent advancements in heterocyclic chemistry have highlighted the importance of compounds like 3-(4-amino-2H-1,2,3-triazol-2-yl)-2,2-dimethylpropanenitrile. Its potential as a pharmacophore has been explored in the development of novel therapeutic agents, particularly in areas such as antimicrobial and anti-inflammatory drug discovery. The presence of both amino and nitrile functional groups allows for diverse chemical modifications, making it a versatile scaffold for medicinal chemistry applications.

From an industrial perspective, the compound's stability and synthetic accessibility make it attractive for scale-up production. Its nitrile group can be transformed into various functional groups, including carboxylic acids, amides, and tetrazoles, expanding its utility in different chemical contexts. This adaptability aligns with current trends in green chemistry, where efficient molecular transformations with minimal waste are highly valued.

In material science, researchers are investigating the compound's potential in creating functional polymers and coordination complexes. The triazole ring's ability to form stable complexes with transition metals could lead to applications in catalysis or luminescent materials. These developments are particularly relevant given the growing demand for advanced materials in electronics and energy storage applications.

Analytical characterization of CAS 2138200-73-2 typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity. These methods are crucial for quality control in research and industrial settings, ensuring reproducibility in experiments and production processes.

The safety profile and handling requirements of 3-(4-amino-2H-1,2,3-triazol-2-yl)-2,2-dimethylpropanenitrile are important considerations for researchers. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when working with chemical substances. This aligns with current industry focus on laboratory safety and responsible research practices.

Future research directions for this compound may include exploring its biological activity more extensively, optimizing synthetic routes for improved yields, and investigating its potential in bioconjugation techniques. The growing interest in targeted drug delivery systems and theranostic agents could provide new avenues for application of this versatile chemical building block.

As the field of molecular design continues to advance, compounds like 3-(4-amino-2H-1,2,3-triazol-2-yl)-2,2-dimethylpropanenitrile will likely play increasingly important roles in both academic research and industrial applications. Its combination of stability, reactivity, and structural features makes it a valuable addition to the chemist's toolbox for addressing current challenges in drug discovery and materials science.